5-Chloro-6-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole

• IUPAC Name: 5-chloro-6-methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• InChI: InChI=1S/C19H26BClN2O3/c1-12-10-14-13(11-22-23(14)15-8-6-7-9-24-15)16(17(12)21)20-25-18(2,3)19(4,5)26-20/h10-11,15H,6-9H2,1-5H3
• InChI Key: KCKRHFVRHRLKBO-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC3=C2C=NN3C4CCCCO4)C)Cl
• Molecular Formula: C19H26BClN2O3
• Molecular Weight: 376.7 g/mol

Description

5-Chloro-6-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole is a useful research compound. Its molecular formula is C19H26BClN2O3 and its molecular weight is 376.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.1725006 g/mol and the complexity rating of the compound is 519. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Indazole Derivatives in Therapeutic Applications

Indazoles are heterocyclic compounds featuring a pyrazole ring fused with a benzene ring, notable for their wide range of biological activities. This has led to the development of novel indazole-based therapeutic agents. Research between 2013 and 2017 highlighted indazole derivatives' promising anticancer and anti-inflammatory activities, alongside applications in disorders involving protein kinases and neurodegeneration. The defined mechanisms of action in some derivatives pave the way for new molecules with significant biological and therapeutic properties (Denya, Malan, & Joubert, 2018).

Heterocyclic N-oxide Molecules in Organic Synthesis and Drug Development

Heterocyclic N-oxide derivatives, including those from indazole, demonstrate significant importance in organic synthesis, catalysis, and medicinal applications. Their functionalities are crucial in forming metal complexes, designing catalysts, and enabling asymmetric synthesis. Notably, some potent N-oxide compounds possess anticancer, antibacterial, and anti-inflammatory activities. This versatility positions heterocyclic N-oxide motifs as a focal point in recent chemistry and drug development investigations (Li, Wu, Sun, Lu, Wong, Fang, & Zhang, 2019).